molecular formula C20H17F3N2O3S2 B2993823 4-butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide CAS No. 477554-76-0

4-butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide

Cat. No. B2993823
CAS RN: 477554-76-0
M. Wt: 454.48
InChI Key: RYSMPAJHUKVDRY-UHFFFAOYSA-N
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Description

4-butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis in Heterocyclic Chemistry

  • Thiophene Derivatives Synthesis : 4-Butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide is likely involved in the synthesis of heterocyclic compounds due to its thiophene component. Similar thiophene derivatives are synthesized for their use in various heterocyclic chemistry applications (Mohareb et al., 2004).

Polymer Chemistry

  • Polymer Solar Cells : Compounds containing thiophene units, similar to 4-butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide, are used in the synthesis of polymers for solar cell applications. These polymers have demonstrated high efficiency in converting solar energy (Qin et al., 2009).

Material Science

  • Novel Optical Properties in Conducting Polymers : Thiophene derivatives are utilized in the development of novel materials with unique optical properties. These materials find applications in various fields including electronics and photonics (Soyleyici et al., 2013).

Anticancer Research

  • Potential Antitumor Effect : Some benzamide derivatives, structurally similar to 4-butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide, have shown potential antitumor effects. These compounds are synthesized for their bioactivities and are evaluated for their effectiveness against various types of cancers (Bin, 2015).

Antimicrobial Studies

  • Potential Antimicrobial Agents : Derivatives of benzothiazoles and benzamides, similar to the compound , are synthesized and evaluated for their antimicrobial activities. These compounds are tested against various bacterial and fungal strains, showing promise as potential antimicrobial agents (Padalkar et al., 2014).

properties

IUPAC Name

4-butoxy-N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17F3N2O3S2/c1-2-3-10-28-13-8-6-12(7-9-13)18(27)25-19-24-15(14-5-4-11-29-14)16(30-19)17(26)20(21,22)23/h4-9,11H,2-3,10H2,1H3,(H,24,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYSMPAJHUKVDRY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)C(F)(F)F)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17F3N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-butoxy-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide

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